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Compound of Interest

Compound Name: Tuberculatin

Cat. No.: B1248229

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
standardized administration and interpretation of the Tuberculin Skin Test (TST), a critical tool
in tuberculosis research and clinical assessment.

Introduction

The Mantoux Tuberculin Skin Test (TST) is a vital in-vivo diagnostic method to determine if an
individual has been infected with Mycobacterium tuberculosis.[1] It involves the intradermal
injection of a purified protein derivative (PPD) tuberculin.[1][2] A delayed-type hypersensitivity
reaction in individuals previously infected with M. tuberculosis results in a measurable skin
induration.[2][3] Accurate and reproducible results are highly dependent on the precise
application of the intradermal injection technique and standardized interpretation of the
reaction.[1]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the administration and
interpretation of the Tuberculin Skin Test.

Table 1: Tuberculin Skin Test Administration Parameters
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Parameter Specification Source(s)
) Purified Protein Derivative
Tuberculin Product [1][2]
(PPD)
Standard Dose 5 Tuberculin Units (TU) [41[5]
Injection Volume 0.1 mL [1][41[6]
) Tuberculin syringe (1 mL,
Syringe Type [31[71[8]
graduated)
Needle Gauge 26 or 27 gauge [B1141[7]
0.25t0 0.5 inches (0.6 to 1.3
Needle Length [31[7]
cm)
Injection Angle 5°to 15° [B1[719]
Resulting Wheal Diameter 6 to 10 mm [1][4][6][10]

Table 2: Tuberculin Skin Test Reading and Interpretation
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Parameter

Specification

Source(s)

Reading Timeframe

48 to 72 hours post-
administration

[1]14]6]

Measurement Parameter

Diameter of induration (firm

swelling) in millimeters

[1](6]

Measurement Technique

Transversely to the long axis of

the forearm

[1]1416]

Parameter Not Measured

Erythema (redness)

[1](416]

=5 mm Induration (Positive)

- People living with HIV-
Recent contacts of infectious
TB cases- Individuals with
chest x-ray findings suggestive
of previous TB- Organ
transplant recipients- Other

immunosuppressed individuals

[1]

=10 mm Induration (Positive)

- People from countries with
high TB prevalence-
Intravenous drug users-
Residents/employees of high-
risk congregate settings-
Mycobacteriology laboratory
personnel- Individuals with
certain clinical conditions (e.g.,
diabetes)- Children under 5

years of age

[1](10]

=15 mm Induration (Positive)

Individuals with no known risk

factors for TB

[10]

Experimental Protocols

Materials

e Tuberculin Purified Protein Derivative (PPD) solution (5 TU/0.1 mL)

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.chfs.ky.gov/agencies/dph/dpqi/hcab/Documents/procedurefortst2018.docx
https://www.cdc.gov/tb/hcp/testing-diagnosis/tuberculin-skin-test.html
https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.cdc.gov/tb/hcp/testing-diagnosis/tuberculin-skin-test.html
https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.chfs.ky.gov/agencies/dph/dpqi/hcab/Documents/procedurefortst2018.docx
https://www.cdc.gov/tb/hcp/testing-diagnosis/tuberculin-skin-test.html
https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.chfs.ky.gov/agencies/dph/dpqi/hcab/Documents/procedurefortst2018.docx
https://www.cdc.gov/tb/hcp/testing-diagnosis/tuberculin-skin-test.html
https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.cdc.gov/tb/publications/factsheets/testing/Tuberculin_Skin_Testing_Information_for_Health_Care_Providers.pdf
https://www.cdc.gov/tb/education/mantoux/pdf/Mantoux_TB_Skin_Test.pdf
https://www.cdc.gov/tb/education/mantoux/pdf/Mantoux_TB_Skin_Test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Disposable 1 mL tuberculin syringes with a 26 or 27-gauge, ¥ to ¥2-inch needle

Alcohol swabs

Sharps container

Millimeter ruler or caliper for reading

Gloves

TST Administration Protocol

o Subject Preparation: Seat the individual comfortably and explain the procedure.[7] Select a
site on the inner surface of the forearm, approximately 2 to 4 inches (5-10 cm) below the
elbow.[3][10] The area should be free of veins, scars, or lesions.[7][8]

» Site Cleansing: Cleanse the selected injection site with an alcohol swab and allow it to air dry
completely.[7]

o Syringe Preparation: Aseptically withdraw 0.1 mL of PPD tuberculin into the syringe.[9] Expel
any air bubbles to ensure the correct dosage.[9]

e Intradermal Injection:
o Stretch the skin taut at the injection site.[7]

o With the needle bevel facing upward, insert the needle slowly at a 5° to 15° angle into the
upper layer of the skin (intradermally).[3][7][9] The entire bevel of the needle should be
covered and visible just beneath the skin.[9]

o Slowly inject the 0.1 mL of PPD solution.[9] A pale, raised wheal, 6 to 10 mm in diameter,
should form at the injection site.[1][4][6]

o If a proper wheal does not form, the test should be repeated at a site at least 5 cm away
from the original site.[7][8]

» Post-Injection: Withdraw the needle without massaging the site. Do not apply a bandage.
Advise the individual to keep the area uncovered and not to scratch it.[11]
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o Documentation: Record the date, time, administration site, and the lot number of the PPD
tuberculin used.[3][12]

TST Reading and Interpretation Protocol

o Timing: The test site must be examined by a trained healthcare professional between 48 and
72 hours after administration.[1][4][6] If the individual does not return within 72 hours, a
repeat test is necessary.[6]

 Inspection and Palpation: In good lighting, visually inspect and palpate the injection site to
determine the presence of induration (a palpable, raised, hardened area).[9]

e Measurement:

o Using a millimeter ruler or caliper, measure the diameter of the induration across the
forearm (perpendicular to the long axis).[1][4][6]

o Do not measure any accompanying erythema (redness).[1][6]
o If there is no induration, record the result as 0 mm.[4]

« Interpretation: Classify the result as positive or negative based on the size of the induration
and the individual's specific risk factors, as detailed in Table 2.[1][10]

Visualized Workflows
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Caption: Tuberculin Skin Test (TST) Administration and Reading Workflow.
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Caption: Logical Flow for Tuberculin Skin Test (TST) Result Interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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